Cas no 64469-16-5 (1,4-Naphthalenedione,2-(1,1-dimethyl-2-propen-1-yl)-3-hydroxy-)

1,4-Naphthalenedione,2-(1,1-dimethyl-2-propen-1-yl)-3-hydroxy- structure
64469-16-5 structure
1,4-Naphthalenedione,2-(1,1-dimethyl-2-propen-1-yl)-3-hydroxy-
64469-16-5
C15H14O3
242.26986
518576

1,4-Naphthalenedione,2-(1,1-dimethyl-2-propen-1-yl)-3-hydroxy- Properties

Names and Identifiers

    • 1,4-Naphthalenedione,2-(1,1-dimethyl-2-propen-1-yl)-3-hydroxy-
    • 4-hydroxy-3-(2-methylbut-3-en-2-yl)naphthalene-1,2-dione
    • NKUYBNCXFLAOEC-UHFFFAOYSA-N
    • InChI=1S/C15H14O3/c1-4-15(2,3)11-12(16)9-7-5-6-8-10(9)13(17)14(11)18/h4-8,18H,1H2,2-3H3
    • CC(C)(C=C)C1=C(O)C(=O)c2ccccc2C1=O |c:5|

Computed Properties

  • 242.09432
  • 1
  • 3
  • 2
  • 242.094
  • 18
  • 443
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1

Experimental Properties

  • 3.08990
  • 54.37
  • 1.609
  • 381.4°Cat760mmHg
  • 198.6°C
  • 1.252

1,4-Naphthalenedione,2-(1,1-dimethyl-2-propen-1-yl)-3-hydroxy- Synthesis

Synthetic Circuit 1

115-18-4 115-18-4
83-72-7 83-72-7
64469-16-5 64469-16-5
84-79-7 84-79-7
Reaction Conditions
1.1 Catalysts: 1-Adamantanecarboxylic acid ,  Tetrakis(triphenylphosphine)palladium ;  1 h, reflux
Reference
Palladium-catalyzed allylation of 2-hydroxy-1,4-naphthoquinone. Application to the preparation of lapachol
Kazantzi, Georgia; Malamidou-Xenikaki, Elizabeth; Spyroudis, Spyros, Synlett, 2007, (3), 427-430

1,4-Naphthalenedione,2-(1,1-dimethyl-2-propen-1-yl)-3-hydroxy- Raw materials

1,4-Naphthalenedione,2-(1,1-dimethyl-2-propen-1-yl)-3-hydroxy- Preparation Products

1,4-Naphthalenedione,2-(1,1-dimethyl-2-propen-1-yl)-3-hydroxy- Related Literature

64469-16-5 (1,4-Naphthalenedione,2-(1,1-dimethyl-2-propen-1-yl)-3-hydroxy-) Related Products

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